Cas no 1804508-75-5 (3-Cyano-2-hydroxymethyl-6-methylbenzenesulfonyl chloride)

• Product Name: 3-Cyano-2-hydroxymethyl-6-methylbenzenesulfonyl chloride
• CAS No: 1804508-75-5
• MF: C₉H₈ClNO₃S
• MW: 245.682720184326
• CID: 5007133
• Update Time: 2025-08-05

3-Cyano-2-hydroxymethyl-6-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-hydroxymethyl-6-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H8ClNO3S/c1-6-2-3-7(4-11)8(5-12)9(6)15(10,13)14/h2-3,12H,5H2,1H3
• InChI Key： XYTAXYMXTSDYHP-UHFFFAOYSA-N
• SMILES： ClS(C1C(C)=CC=C(C#N)C=1CO)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 1.1
• Topological Polar Surface Area: 86.5

Additional information on 3-Cyano-2-hydroxymethyl-6-methylbenzenesulfonyl chloride

Introduction to 3-Cyano-2-hydroxymethyl-6-methylbenzenesulfonyl chloride (CAS No. 1804508-75-5)

3-Cyano-2-hydroxymethyl-6-methylbenzenesulfonyl chloride (CAS No. 1804508-75-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential applications. This compound, characterized by its sulfonyl chloride functional group and the presence of cyano and hydroxymethyl substituents, serves as a valuable intermediate in the synthesis of various biologically active molecules. The unique combination of these functional groups makes it a promising candidate for further exploration in drug discovery and material science.

The sulfonyl chloride moiety in 3-Cyano-2-hydroxymethyl-6-methylbenzenesulfonyl chloride is particularly noteworthy, as it is known for its reactivity in nucleophilic substitution reactions, allowing for the facile introduction of different functional groups into the molecular framework. This reactivity has been leveraged in the development of novel therapeutic agents, where sulfonyl chlorides are often employed as key intermediates in constructing complex scaffolds. The presence of a cyano group further enhances the compound's utility, as cyano derivatives are frequently involved in various synthetic transformations, including reduction to amines or further functionalization.

Moreover, the hydroxymethyl substituent in this compound introduces another layer of reactivity, enabling participation in etherification, esterification, or oxidation reactions. This versatility makes 3-Cyano-2-hydroxymethyl-6-methylbenzenesulfonyl chloride a valuable building block for medicinal chemists seeking to develop new drugs with tailored properties. The methyl group at the 6-position provides steric and electronic modulation, influencing the overall reactivity and binding affinity of the resulting molecules.

In recent years, there has been a surge in research focused on developing novel sulfonamide-based drugs due to their broad spectrum of biological activities. The sulfonyl chloride derivative of 3-Cyano-2-hydroxymethyl-6-methylbenzenesulfonyl chloride can be readily converted into sulfonamides through nucleophilic substitution reactions, which are pivotal in medicinal chemistry for generating biologically active compounds. Sulfonamides have shown efficacy in treating various diseases, including bacterial infections, diabetes, and cancer, making them a cornerstone of modern drug design.

The cyano group in 3-Cyano-2-hydroxymethyl-6-methylbenzenesulfonyl chloride also plays a crucial role in its synthetic utility. It can be reduced to an amine using standard reducing agents such as lithium aluminum hydride or sodium borohydride, providing access to amines that can be further modified through diazotization or coupling reactions. This transformation is particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active molecules.

Recent advancements in computational chemistry have further highlighted the potential of 3-Cyano-2-hydroxymethyl-6-methylbenzenesulfonyl chloride as a key intermediate. Molecular modeling studies have demonstrated that derivatives of this compound can interact with biological targets through multiple binding modes, enhancing their therapeutic efficacy. These studies have guided the design of novel sulfonamide-based drugs with improved pharmacokinetic profiles and reduced side effects.

The hydroxymethyl group also offers opportunities for further functionalization through etherification or esterification reactions. For instance, reacting this compound with alcohols or carboxylic acids can yield ethers or esters, respectively. These derivatives can then be explored for their biological activity or used as intermediates in more complex synthetic pathways. The ability to modify this group allows for fine-tuning of physicochemical properties such as solubility and lipophilicity, which are critical factors in drug development.

The methyl group at the 6-position contributes to the steric environment around the sulfonyl chloride moiety, influencing its reactivity and orientation in biological systems. This steric effect can be exploited to optimize binding interactions with target proteins or enzymes. Additionally, electronic effects induced by the methyl group can modulate the electron density at key positions within the molecule, affecting its overall biological activity.

In conclusion,3-Cyano-2-hydroxymethyl-6-methylbenzenesulfonyl chloride (CAS No. 1804508-75-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic transformations, making it a valuable intermediate for developing novel therapeutic agents. The combination of a sulfonyl chloride group with cyano and hydroxymethyl substituents provides ample opportunities for further exploration and innovation in drug discovery.